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Compound of Interest

Compound Name: Boc-2-Methoxy-L-Phenylalanine

Cat. No.: B176447

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of Boc-2-methoxy-L-phenylalanine, a key building block in modern peptide
chemistry. The information is structured to serve as a practical resource for laboratory work and
research planning.

Core Chemical Properties

Boc-2-methoxy-L-phenylalanine, systematically named (S)-2-((tert-Butoxycarbonyl)amino)-3-
(2-methoxyphenyl)propanoic acid, is a derivative of the natural amino acid L-phenylalanine.
The introduction of a methoxy group on the phenyl ring and the Boc protecting group on the
amine confers unique properties utilized in specialized synthetic applications.

The fundamental physicochemical properties of Boc-2-methoxy-L-phenylalanine are
summarized below.
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Property Value Reference
CAS Number 143415-63-8 [1][21[3]
Molecular Formula C15H21NOs [1]
Molecular Weight 295.33 g/mol [11[3]
Appearance White Powder [2]

Melting Point 157 °C [1][2]

Purity >97% [2]

Storage Temperature 2-8°C [2]

Detailed identifiers are crucial for unambiguous documentation and substance tracking in

research.

Identifier Value Reference
(S)-2-((tert-

IUPAC Name Butoxycarbonyl)amino)-3-(2- [2]
methoxyphenyl)propanoic acid
OC(--INVALID-LINK--

SMILES (C)C)=0)CcC1=CC=CcC=C10C [2]
)=0
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14(19)16-11(13(17)18)9-10-7-
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Experimental Protocols
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Detailed methodologies are essential for the successful synthesis, purification, and analysis of
Boc-2-methoxy-L-phenylalanine.

This protocol is adapted from the general synthesis of Boc-protected amino acids.[4]

Objective: To protect the a-amino group of 2-methoxy-L-phenylalanine using di-tert-butyl
dicarbonate (Bocz0).

Materials:

e 2-methoxy-L-phenylalanine

» Di-tert-butyl dicarbonate (Bocz0)

e 1,4-Dioxane

¢ 1N Sodium Hydroxide (NaOH) solution

o Ethyl acetate

o Saturated sodium bicarbonate (NaHCOs) solution

o Saturated sodium chloride (brine) solution

¢ Anhydrous magnesium sulfate (MgSQOa)

e Deionized water

Procedure:

 Dissolution: Dissolve 2-methoxy-L-phenylalanine in a mixture of 1,4-dioxane and 1N NaOH
solution in a round-bottom flask. Stir the mixture vigorously in an ice bath for 15-20 minutes
until a clear solution is obtained.

e Boc-Protection: Add di-tert-butyl dicarbonate (1.1 equivalents) to the solution dropwise while
maintaining vigorous stirring and a cool temperature.
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» Reaction: Allow the reaction mixture to warm to room temperature and stir overnight. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up:

o Concentrate the reaction mixture under reduced pressure to remove the 1,4-dioxane.

o Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove
unreacted Boc:z0.

o Acidify the aqueous layer to a pH of 2-3 using a cold 1M HCI or citric acid solution, which
will cause the product to precipitate.

o Extract the product into ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous MgSOa, filter, and
concentrate under reduced pressure to yield the crude product.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethyl acetate/hexanes) or by silica gel column chromatography to yield pure
Boc-2-methoxy-L-phenylalanine.[5]

Objective: To determine the purity of the synthesized Boc-2-methoxy-L-phenylalanine.

Instrumentation:

e HPLC system with a UV detector

e C18 reverse-phase column

Mobile Phase:

e Solvent A: 0.1% Trifluoroacetic acid (TFA) in water

e Solvent B: 0.1% TFA in acetonitrile

Procedure:
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o Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 1:1 mixture of
acetonitrile and water.

e Injection: Inject 10 pL of the sample solution onto the column.

e Gradient Elution: Run a linear gradient from 10% to 90% Solvent B over 20 minutes at a flow
rate of 1 mL/min.

o Detection: Monitor the elution profile at 220 nm and 254 nm.

e Analysis: Integrate the peak areas to calculate the purity of the compound. A purity of >98%
is typical for this reagent.[6]

Applications in Research and Development

Boc-2-methoxy-L-phenylalanine is primarily used as a specialized building block in peptide
synthesis.[2] The Boc (tert-butyloxycarbonyl) group is a widely used protecting group for the a-
amino moiety of amino acids in peptide synthesis.[4]

This compound is classified as an unnatural amino acid, which can be incorporated into
peptide chains to introduce novel structural and functional properties.[7] Its synthesis may
involve advanced methodologies like palladium-mediated C-H activation.[7] Its primary
application is in Boc solid-phase peptide synthesis (SPPS), a technique advantageous for
preparing certain types of peptides, such as hydrophobic sequences.[2][8]

Visualized Workflows and Relationships

The following diagram illustrates the general chemical synthesis pathway for Boc-2-methoxy-
L-phenylalanine.
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Caption: General synthesis workflow for Boc-2-methoxy-L-phenylalanine.

This workflow outlines the standard procedure for verifying the purity and identity of the final
product.
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Caption: Quality control workflow for Boc-2-methoxy-L-phenylalanine.

This diagram shows the logical relationship of how Boc-2-methoxy-L-phenylalanine is utilized
as a building block in Boc-SPPS.
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Caption: Role of Boc-2-methoxy-L-phenylalanine in the Boc-SPPS cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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